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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication of high-quality

2PACz (9,9'-(2,7-bis(diphenylamino)-9H-fluorene-9,9-diyl)bis(9H-carbazole)) thin films using

the spin-coating technique. 2PACz is a carbazole-based self-assembled monolayer (SAM) that

has demonstrated significant potential as a hole transport layer (HTL) in high-performance

inverted perovskite solar cells.[1][2][3] Its ability to form a uniform monolayer on indium tin

oxide (ITO) substrates allows for efficient hole extraction and transport, contributing to

enhanced device efficiency and stability.[1][2][4]

Overview of 2PACz as a Hole Transport Layer
2PACz functions as a self-assembled monolayer, forming a thin, uniform layer that modifies the

work function of the ITO electrode for efficient hole transport.[1] This carbazole-based molecule

consists of a head group that interfaces with the perovskite layer and an anchoring group that

binds to the TCO electrode.[1] This structure facilitates favorable energetic alignment with the

perovskite, reduces defect states at the interface, and minimizes non-radiative recombination in

the final device.[1] The use of 2PACz as an HTL has led to perovskite solar cells with power

conversion efficiencies (PCEs) exceeding 20%.[1]

Experimental Protocols
The following protocols outline the necessary steps for substrate preparation, solution

formulation, and spin-coating deposition of 2PACz thin films.
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Substrate Cleaning
Proper substrate cleaning is crucial for the formation of a uniform and defect-free 2PACz
monolayer. The following is a standard cleaning procedure for ITO-coated glass substrates:

Sequentially sonicate the ITO substrates in a solution of Mucasol (2% in deionized water),

deionized water, acetone, and isopropanol for 15 minutes each at approximately 40°C.[5]

Dry the substrates with a stream of nitrogen gas.

Immediately before depositing the 2PACz layer, treat the substrates with UV-ozone for 15

minutes to remove any remaining organic residues and improve the hydrophilicity of the

surface.[5][6] This step is critical for achieving high reproducibility.[5]

2PACz Solution Preparation
The quality of the 2PACz solution directly impacts the final film quality.

Solvent Selection: Anhydrous ethanol is the most commonly used solvent for dissolving

2PACz.[5][7] Toluene has also been reported for similar SAMs.[6]

Concentration: Typical concentrations for 2PACz solutions range from 0.1 mmol/L to 1

mmol/L.[5][7] A lower concentration of 0.1 mmol/L can be used, particularly when dropping

the solution dynamically during the spinning process.[5] For static deposition, a

concentration of 1 mmol/L is often used.[5][7]

Dissolution: Dissolve the 2PACz powder in the chosen solvent. To aid dissolution, the

solution can be placed in an ultrasonic bath for 15-30 minutes at a temperature of 30-40°C.

[5][7] It is recommended to stir the solution overnight to ensure complete dissolution.[7]

Storage: Store the 2PACz powder in a nitrogen-filled glovebox to prevent degradation.[5]

Spin-Coating Deposition of 2PACz Thin Film
All deposition steps should be performed in a nitrogen-filled glovebox to minimize exposure to

oxygen and moisture.[5][6][7]

Method A: Static Deposition
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Transfer the cleaned and UV-ozone treated ITO substrates into the glovebox.

Place a substrate on the spin coater chuck.

Dispense approximately 100 µL of the 1 mmol/L 2PACz solution onto the center of the

substrate, ensuring the entire surface is covered.[5]

Allow the solution to rest on the substrate for approximately 5 seconds.[5]

Initiate the spin-coating program. A typical program consists of a single step at 3000 rpm for

30 seconds.[5][7]

After spin-coating, anneal the substrates on a hot plate at 100°C for 10 minutes.[5][7]

Method B: Dynamic Deposition

Place the cleaned and UV-ozone treated ITO substrate on the spin coater chuck.

Start the spin coater at a speed of 3000 rpm.

While the substrate is rotating, dynamically drop the 0.1 mmol/L 2PACz solution 2-3 times

onto the substrate.[5]

Continue spinning for a total of 30 seconds.

Anneal the substrates on a hot plate at 100°C for 10 minutes.[5]

A subsequent washing step with ethanol after annealing is optional and has been shown to

have no significant impact on device performance.[5]

Data Presentation
The following tables summarize key parameters and resulting device performance from various

studies employing 2PACz and its derivatives as HTLs.
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Parameter Value Solvent Reference

Concentration 0.1 mmol/L Ethanol [5][7]

1 mmol/L Ethanol [5][7]

Spin Speed 3000 rpm - [5][7]

Spin Time 30 s - [5][7]

Annealing Temp. 100 °C - [5][7]

Annealing Time 10 min - [5][7]

Table 1: Typical Spin-Coating Parameters for 2PACz Thin Film Fabrication.

HTL Material PCE (%) VOC (V)
JSC

(mA/cm2)
FF (%) Reference

2PACz 20.9 1.19 - - [1]

2PACz 18.44 - - - [7]

Br-2PACz 19.51 - - - [7]

MeO-2PACz >21.1 - - - [2]

MeO-2PACz ~22 - - 83.9 [3]

MeO-2PACz 23.1 - - - [6]

Table 2: Performance of Perovskite Solar Cells Utilizing 2PACz and its Derivatives as the Hole

Transport Layer.
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Caption: Experimental workflow for 2PACz thin film fabrication.
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Device Architecture Energy Level Diagram
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Caption: Energy level alignment in a perovskite solar cell with a 2PACz HTL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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